Cas no 1188153-86-7 (Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate)

• Product Name: Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate
• CAS No: 1188153-86-7
• MF: C₁₆H₁₈BrNO₂S
• MW: 368.288622379303
• CID: 1092477
• PubChem ID: 67210944
• Update Time: 2025-05-22

Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate
• ethyl 2-bromo-4-(4-tert-butylphenyl)-1,3-thiazole-5-carboxylate
• 1188153-86-7
• Ethyl2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate
• SCHEMBL1918353
• DB-114521

• Inchi： 1S/C16H18BrNO2S/c1-5-20-14(19)13-12(18-15(17)21-13)10-6-8-11(9-7-10)16(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： LRULGAKLPJDUEV-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(C(=O)OCC)S1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 367.02416g/mol
• Monoisotopic Mass: 367.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 67.4Ų

Additional information on Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate

Research Brief on Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate (CAS: 1188153-86-7)

Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate (CAS: 1188153-86-7) is a thiazole-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound belongs to the thiazole family, a heterocyclic scaffold known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have highlighted the role of Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features, including the bromo and tert-butyl substituents, make it a versatile building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility in the development of kinase inhibitors. The study demonstrated that derivatives of Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The bromo group at the 2-position was found to be crucial for binding affinity, while the tert-butylphenyl moiety enhanced metabolic stability.

Another significant application of this compound was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where it served as a precursor for the synthesis of novel antimicrobial agents. The researchers synthesized a series of thiazole derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that the ethyl ester group at the 5-position played a pivotal role in enhancing membrane permeability, thereby improving antibacterial activity.

From a synthetic perspective, Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate has been prepared via multi-step reactions involving Hantzsch thiazole synthesis followed by bromination and esterification. Recent advancements in catalytic methods have improved the yield and purity of this compound, as detailed in a 2023 Organic Process Research & Development article. The use of palladium-catalyzed cross-coupling reactions has also been explored to further functionalize the thiazole core.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. A 2023 review in Expert Opinion on Drug Discovery highlighted the need for further structural optimization to address issues such as solubility and off-target effects. Nevertheless, Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate continues to be a valuable tool in the medicinal chemist's arsenal, with ongoing research exploring its potential in targeted therapies and combination treatments.

In conclusion, Ethyl 2-bromo-4-(4-(tert-butyl)phenyl)thiazole-5-carboxylate (CAS: 1188153-86-7) represents a promising scaffold for drug discovery, with demonstrated applications in kinase inhibition and antimicrobial therapy. Future research should focus on expanding its therapeutic potential while addressing existing limitations through innovative synthetic and pharmacological strategies.